Cas no 99969-69-4 (1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI))

• Product Name: 1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI)
• CAS No: 99969-69-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 797447
• Update Time: 2024-02-01

1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI)
• (1-formyl-hexahydro-azepin-2-yl)-methanol

• Inchi： 1S/C8H15NO2/c10-6-8-4-2-1-3-5-9(8)7-11/h7-8,10H,1-6H2
• InChI Key： MXSOEAMXJVYLDF-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCCC1CO

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2